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Compound of Interest

Compound Name: Dihydroguaiaretic Acid

Cat. No.: B1676311

Essential Safety and Handling Guide for
Dihydroguaiaretic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling Dihydroguaiaretic Acid (NDGA). Adherence to these procedures
is critical for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Classification

Dihydroguaiaretic Acid is classified as hazardous.[1] It is harmful if swallowed, causes skin
irritation, and can result in serious eye irritation.[1][2] Additionally, it may cause respiratory
irritation.

Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling

Dihydroguaiaretic Acid to prevent skin contact, eye exposure, and inhalation of dust.

PPE Category Recommended Equipment

Specifications

] Safety glasses with side-
Eye/Face Protection ] ]
shields or chemical goggles.

Must be tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU). Aface
shield may be necessary in
situations with a high risk of

splashing.

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).
Skin Protection Lab coat or other protective

clothing to prevent skin

exposure.

Gloves should be inspected
prior to use. Dispose of
contaminated gloves after use
in accordance with good

laboratory practices.

A NIOSH-approved dust

Respiratory Protection )
respirator or an N95 mask.

Required when dusts are
generated. The user must
ensure proper fit,
maintenance, and cleaning of
the respiratory protective

device.

Operational Plan: Safe Handling and Storage

Handling:

o Work in a well-ventilated area, preferably in a laboratory fume hood.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash hands and any exposed skin thoroughly after handling.
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e Do not eat, drink, or smoke in the work area.

o Take precautionary measures against static discharge.

» Avoid prolonged or repeated exposure.

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.

o For long-term storage, it is recommended to store in a freezer.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid

Immediate action is crucial in the event of exposure to Dihydroguaiaretic Acid.

Exposure Route

First Aid Measures

If swallowed, call a POISON CENTER or

Ingestion doctor/physician immediately. Rinse mouth. Do
NOT induce vomiting.
Move the person to fresh air and keep them at
) rest in a position comfortable for breathing. If not
Inhalation

breathing, give artificial respiration. Seek

medical attention if you feel unwell.

Skin Contact

Immediately wash with plenty of soap and water
while removing all contaminated clothing and
shoes. If skin irritation occurs, get medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Immediately get medical attention.
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Spill and Disposal Plan

Spill Management:
o Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation.
e Avoid Dust Generation: Avoid creating dust.

o Containment: Use proper personal protective equipment. Sweep up the spilled solid material
and shovel it into a suitable container for disposal.

» Decontamination: Clean the spill site thoroughly.

Disposal:

» Dispose of contents and container to an approved waste disposal plant.

» Disposal should be in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains.

: _

Data Point Value Species
Oral LD50 2,000 mg/kg Rat

Oral LD50 2 g/kg Mouse
Intraperitoneal LD50 75 mg/kg Mouse
Melting Point/Range 184 -189°C/363.2-372.2°F N/A

Workflow for Safe Handling of Dihydroguaiaretic
Acid
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Preparation

Consult Safety Data Sheet (SDS)

\

Don Appro
- Safety

- Lab Coat
- Nitrile Gloves
- Respirator (if dust is expected)

priate PPE:
Goggles

Y

Ensure proper vent

ilation (Fume Hood)

Proceed to handling

Hangling
\ 4

Weigh and handle solid material carefully to avoid dust

\ 4

Use only in a chemical fume hood

\ 4

Keep container tightly closed when not in use

Finished handling

Post-Handling
Y

Decontaminate work area

\ 4

Wash hands and exposed skin thoroughly

\ 4

Store in a cool, dry,

well-ventilated area

Prepare for disposal

Disg 'osal

Dispose of waste in a designated, labeled container

Follow institutional and regulatory disposal guidelines
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Caption: A workflow diagram illustrating the key steps for the safe handling of
Dihydroguaiaretic Acid.

Disclaimer: This information is intended for guidance and is not a substitute for a
comprehensive risk assessment. Always refer to the most current Safety Data Sheet (SDS) for
Dihydroguaiaretic Acid before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.com [fishersci.com]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling
Dihydroguaiaretic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676311#personal-protective-equipment-for-
handling-dihydroguaiaretic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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